Pergolide Sulfone
Pergolide Sulfone
Brand Name:
Vulcanchem
CAS No.:
72822-03-8
VCID:
VC0019334
InChI:
InChI=1S/C19H26N2O2S/c1-3-7-21-11-13(12-24(2,22)23)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16?,18-/m1/s1
SMILES:
CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C
Molecular Formula:
C₁₉H₂₆N₂O₂S
Molecular Weight:
346.5 g/mol
Pergolide Sulfone
CAS No.: 72822-03-8
Reference Standards
VCID: VC0019334
Molecular Formula: C₁₉H₂₆N₂O₂S
Molecular Weight: 346.5 g/mol
| CAS No. | 72822-03-8 |
|---|---|
| Product Name | Pergolide Sulfone |
| Molecular Formula | C₁₉H₂₆N₂O₂S |
| Molecular Weight | 346.5 g/mol |
| IUPAC Name | (6aR,9R)-9-(methylsulfonylmethyl)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline |
| Standard InChI | InChI=1S/C19H26N2O2S/c1-3-7-21-11-13(12-24(2,22)23)8-16-15-5-4-6-17-19(15)14(10-20-17)9-18(16)21/h4-6,10,13,16,18,20H,3,7-9,11-12H2,1-2H3/t13-,16?,18-/m1/s1 |
| Standard InChIKey | BRFHHAXHZFOBNY-DQYPLQBXSA-N |
| Isomeric SMILES | CCCN1C[C@@H](CC2[C@H]1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C |
| SMILES | CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C |
| Canonical SMILES | CCCN1CC(CC2C1CC3=CNC4=CC=CC2=C34)CS(=O)(=O)C |
| Synonyms | (8β)-8-[(Methylsulfonyl)methyl]-6-propyl-ergoline; |
| PubChem Compound | 155750 |
| Last Modified | Dec 23 2021 |
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